Cas no 72963-55-4 (8-Epiiridotrial glucoside)

• Product Name: 8-Epiiridotrial glucoside
• CAS No: 72963-55-4
• MF: C₁₆H₂₄O₈
• MW: 344.356966018677
• CID: 1758469
• PubChem ID: 155942
• Update Time: 2024-10-27

8-Epiiridotrial glucoside Chemical and Physical Properties

Names and Identifiers

• Boschnaloside
• Cyclopenta(c)pyran-4-carboxaldehyde, 1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-, (1S,4aS,7R,7aR)-
• (1S)-1-(β-D-Glucopyranosyloxy)-1,4aα,5,6,7,7aα-hexahydro-7β-methylcyclopenta[c]pyran-4-carbaldehyde
• (1S,4aS,7R,7aR)-4-formyl-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl beta-D-glucopyranoside
• 8-Epiiridotrial glucoside
• LMPR0102070023
• (1S,4aS,7R,7aR)-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carbaldehyde
• C11652
• Q27105630
• 4-Formyl-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl hexopyranoside
• Cyclopenta(c)p
• 72963-55-4
• NS00093968
• Cyclopenta(c)pyran-4-carboxaldehyde, 1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-, (1S-(1alpha,4aalpha,7beta,7aalpha))-
• DTXSID70993733
• CHEBI:2320
• AKOS040763311
• CHEMBL3622813
• SCHEMBL9058000

• Inchi： 1S/C16H24O8/c1-7-2-3-9-8(4-17)6-22-15(11(7)9)24-16-14(21)13(20)12(19)10(5-18)23-16/h4,6-7,9-16,18-21H,2-3,5H2,1H3/t7-,9-,10-,11-,12-,13+,14-,15+,16+/m1/s1
• InChI Key： MRIFZKMKTDPBHR-XLOWEYQUSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2[C@H](C)CC[C@@H]2C(C=O)=CO1

Computed Properties

• Exact Mass: 344.14711772 g/mol
• Monoisotopic Mass: 344.14711772 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.36
• XLogP3: -0.4
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
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